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Compound of Interest

Compound Name:
2-Chloro-4-fluoro-3-

iodobenzaldehyde

Cat. No.: B14757288

Get Quote

CAS: 2383782-55-4 Role: High-Value Trisubstituted Scaffold for Divergent Synthesis

Executive Summary
2-Chloro-4-fluoro-3-iodobenzaldehyde represents a "privileged scaffold" in modern medicinal

chemistry due to its dense functionalization. Unlike mono- or di-substituted benzaldehydes, this

molecule offers four distinct vectors for chemical modification (Aldehyde, Chlorine, Fluorine,

Iodine) with varying reactivities. Its specific substitution pattern—where the iodine atom is

sterically crowded between chlorine and fluorine—makes it a challenging synthetic target but a

powerful intermediate for constructing atropisomeric biaryls and highly substituted

heterocycles.

Chemical Profile & Structural Analysis
The unique reactivity of this core stems from the electronic interplay between the three halogen

atoms and the electron-withdrawing aldehyde group.
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Property Data / Description

Molecular Formula C₇H₃ClFIO

Molecular Weight 284.45 g/mol

Appearance Off-white to pale yellow crystalline solid

Melting Point 68–72 °C (Predicted based on analogs)

Solubility
Soluble in DCM, THF, EtOAc; sparingly soluble

in hexanes.

Reactivity Hierarchy
C3-I (Pd-coupling) > C1-CHO (Condensation) >

C4-F (SNAr) > C2-Cl (SNAr/Coupling)

Electronic & Steric Environment
The "Sandwiched" Iodine (C3): Located between C2-Cl and C4-F, the iodine atom is

sterically hindered. This prevents unwanted protodeiodination but requires specialized

ligands (e.g., Buchwald biaryl phosphines) for efficient cross-coupling.

The Acidic Proton (C3-H precursor): Prior to iodination, the C3 proton is significantly acidified

by the inductive effects of the flanking Cl and F atoms, making it the primary site for base-

mediated metalation (DoM).

SNAr Activation: The C4-Fluorine is activated for Nucleophilic Aromatic Substitution (SNAr)

by the para-aldehyde group, allowing for the introduction of amines or alkoxides after the

iodine handle has been utilized.

Synthetic Methodology: The Regioselectivity
Challenge
The synthesis of the 3-iodo isomer (CAS 2383782-55-4) is non-trivial. Standard Electrophilic

Aromatic Substitution (EAS) on 2-chloro-4-fluorobenzaldehyde predominantly yields the 5-iodo

isomer due to steric hindrance at the 3-position.

To access the 3-iodo core, a Directed Ortho Metalation (DoM) strategy is required.
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Protocol: Regioselective Synthesis via Directed
Lithiation
Principle: The acidity of the C3 proton (flanked by Cl and F) allows for selective deprotonation

using a hindered base (LiTMP) at low temperatures, followed by an iodine quench.

Step-by-Step Workflow:

Protection: Convert 2-chloro-4-fluorobenzaldehyde to its 1,3-dioxolane acetal to protect the

aldehyde from nucleophilic attack by the lithiating agent.

Metalation: Cool the acetal (1.0 equiv) in anhydrous THF to -78°C. Add LiTMP (Lithium

2,2,6,6-tetramethylpiperidide, 1.1 equiv) dropwise. Note: LDA is often too nucleophilic; LiTMP

is preferred for steric bulk.

Equilibration: Stir for 1 hour at -78°C. The lithium species localizes at C3 due to the "ortho-

fluorine effect" and the inductive pull of the C2-Chlorine.

Quench: Add a solution of Iodine (I₂, 1.2 equiv) in THF.

Deprotection: Warm to room temperature and treat with aqueous HCl to hydrolyze the acetal

back to the aldehyde.

Visualization: Synthesis & Regiochemistry
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Figure 1: The Directed Ortho Metalation (DoM) pathway ensures iodine installation at the

crowded C3 position, avoiding the C5 isomer common in electrophilic substitution.

Reactivity & Divergent Synthesis
This molecule is a "linchpin" intermediate. The orthogonal reactivity of the halogens allows for

sequential functionalization.
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The "Chemist's Toolbox" for CAS 2383782-55-4
Reaction Type Target Site

Reagents/Conditio
ns

Outcome

Suzuki-Miyaura C3-Iodine
Ar-B(OH)₂,

Pd(dppf)Cl₂, K₂CO₃

Biaryl formation. The

C3-I reacts

preferentially over C2-

Cl and C4-F.

Sonogashira C3-Iodine
Terminal Alkyne,

Pd(PPh₃)₄, CuI

Alkynyl-benzaldehyde

derivatives.

SNAr C4-Fluorine

Primary/Secondary

Amines, DIPEA,

DMSO, Heat

Introduction of amino

side chains. C4-F is

activated by the para-

CHO.

Reductive Amination C1-Aldehyde
Amine, NaBH(OAc)₃,

DCM
Benzylamines.

Knoevenagel C1-Aldehyde
Malononitrile,

Piperidine

Cinnamic acid

derivatives.

Strategic Sequence
For maximum yield, reactions should generally follow this order:

C3-Coupling (Pd): Utilize the weak C-I bond first.

C1-Functionalization: Modify the aldehyde (unless the aldehyde is needed to activate C4).

C4-Substitution: SNAr requires the electron-withdrawing aldehyde (or nitrile/ester derivative)

to remain intact.

C2-Coupling: The C2-Chlorine is the least reactive and typically requires specialized catalytic

systems (e.g., Buchwald precatalysts) to engage.

Visualization: Divergent Workflow
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Figure 2: Orthogonal reactivity vectors allow for the precise construction of complex libraries

from a single starting material.

Safety & Handling
Hazards: Like most halogenated benzaldehydes, this compound is likely a skin and eye

irritant and a potential sensitizer.

Storage: Store under an inert atmosphere (Argon/Nitrogen) at 2-8°C. Aldehydes are prone to

air oxidation to the corresponding benzoic acid.

Waste: Dispose of as halogenated organic waste. Avoid contact with strong oxidizers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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